Isothiazolo[4,3-D]pyrimidine

• CAS No.: 7130-83-8
• Molecular Formula: C5H3N3S
• Molecular Weight: 137.16 g/mol
• IUPAC Name: [1,2]thiazolo[4,3-d]pyrimidine
• InChI: InChI=1S/C5H3N3S/c1-4-5(2-9-8-4)7-3-6-1/h1-3H
• InChI Key: MHIJLPSBYNTMDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=NS1)C=NC=N2

Description

Isothiazolo[4,3-D]pyrimidine is a useful research compound. Its molecular formula is C5H3N3S and its molecular weight is 137.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reaction of 4,6-dichloro-5-nitropyrimidine with CuCN/NMP gives the 4-nitrile. Reduction of the nitro group to the amine is followed by diazotization/thiation to give the corresponding 5-mercapto compound. Reaction of this with Me3Al/NH4Cl gives the amidine which is oxidatively cyclized with NBS to 7-amino-4-chloroisothiazolo[4,5-d]pyrimidine. Removal of the amino functionality by diazotization/hypophosphorus acid is followed by displacement of the 4-chlorine with an appropriate amine to give the desired isothiazolo[4,3-d]pyrimidine derivatives as shown above.